Cas no 2060028-83-1 (6,8-difluoro-1-methylisoquinoline)

• Product Name: 6,8-difluoro-1-methylisoquinoline
• CAS No: 2060028-83-1
• MF: C₁₀H₇F₂N
• MW: 179.166089296341
• MDL: MFCD30501179
• CID: 5163648
• PubChem ID: 125458727
• Update Time: 2025-10-23

6,8-difluoro-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6,8-difluoro-1-methyl-
• 6,8-difluoro-1-methylisoquinoline

• MDL： MFCD30501179
• Inchi： 1S/C10H7F2N/c1-6-10-7(2-3-13-6)4-8(11)5-9(10)12/h2-5H,1H3
• InChI Key： YGLDUTYBVUMTHG-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=C(F)C=C2F)C=CN=1

Additional information on 6,8-difluoro-1-methylisoquinoline

Introduction to 6,8-Difluoro-1-Methylisoquinoline (CAS No. 2060028-83-1)

6,8-Difluoro-1-methylisoquinoline (CAS No. 2060028-83-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, which is known for its diverse biological activities and potential therapeutic applications. The introduction of fluorine atoms at the 6 and 8 positions, along with a methyl group at the 1 position, imparts unique chemical and pharmacological properties to this molecule.

The structure of 6,8-difluoro-1-methylisoquinoline is characterized by a fused benzene and pyridine ring system, with the addition of two fluorine atoms and a methyl group. The presence of these substituents can significantly influence the compound's solubility, stability, and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design.

Recent studies have explored the potential of 6,8-difluoro-1-methylisoquinoline in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anticancer agents. Research has shown that isoquinoline derivatives can exhibit potent antiproliferative effects against various cancer cell lines. The introduction of fluorine atoms can further enhance these effects by improving the compound's ability to penetrate cell membranes and interact with target proteins.

In addition to its anticancer properties, 6,8-difluoro-1-methylisoquinoline has also been investigated for its potential as an antimicrobial agent. Isoquinoline derivatives have been shown to possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The fluorine substituents can enhance the compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways.

The synthesis of 6,8-difluoro-1-methylisoquinoline typically involves a multi-step process that includes the formation of the isoquinoline core followed by selective fluorination and methylation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are crucial for ensuring the quality and consistency of the final product, which is essential for both research and commercial applications.

In terms of pharmacokinetics, 6,8-difluoro-1-methylisoquinoline has demonstrated favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation. Preclinical studies have shown that this compound can be effectively absorbed from the gastrointestinal tract and distributed to various tissues, including tumor sites.

The safety profile of 6,8-difluoro-1-methylisoquinoline has been evaluated in several in vitro and in vivo models. Toxicity studies have indicated that this compound exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells. This selective toxicity is a crucial factor in minimizing side effects during treatment.

To further explore the therapeutic potential of 6,8-difluoro-1-methylisoquinoline, ongoing research is focused on optimizing its structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict the binding affinity of this compound to specific protein targets. These studies aim to identify key structural features that can be modified to enhance potency and selectivity.

In conclusion, 6,8-difluoro-1-methylisoquinoline (CAS No. 2060028-83-1) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various medical applications. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs in areas such as cancer therapy and antimicrobial treatment.